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Introduction
Janthinocin B is a cyclic decapeptide lactone antibiotic produced by the bacterium

Janthinobacterium lividum. As a member of the janthinocin family of antimicrobial peptides, it

has demonstrated potent activity, particularly against Gram-positive bacteria. This technical

guide provides a comprehensive overview of the known physico-chemical properties of

Janthinocin B, drawing from available scientific literature. While detailed quantitative data

remains limited in publicly accessible resources, this document consolidates the foundational

knowledge critical for researchers and professionals in drug development.

Core Physico-chemical Properties
Janthinocin B is a complex molecule with a significant molecular weight and a peptidic

structure. The fundamental properties are summarized below.

Property Value Reference

Molecular Weight 1191.33 g/mol [1]

Molecular Formula C₅₇H₈₂N₁₂O₁₆ [1]

Appearance Not specified in literature

CAS Number 131086-53-8
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Solubility and Stability
Detailed quantitative data on the solubility and stability of Janthinocin B is not extensively

available in the current body of scientific literature. However, based on the general

characteristics of similar cyclic peptides, some inferences can be drawn.

Solubility: Cyclic peptides of this nature often exhibit limited solubility in aqueous solutions and

are more soluble in organic solvents. It is anticipated that Janthinocin B would be soluble in

solvents such as dimethyl sulfoxide (DMSO) and methanol. Precise solubility measurements

(e.g., in mg/mL) are not currently published.

Stability: The stability of peptide-based compounds like Janthinocin B is influenced by factors

such as pH and temperature. Peptide bonds can be susceptible to hydrolysis under extreme

pH conditions, and the overall conformation, critical for biological activity, can be affected by

temperature. Specific studies detailing the half-life of Janthinocin B under various conditions

and identifying its degradation products have not been publicly reported.

Spectral Data
The structure of Janthinocin B was elucidated using a combination of spectroscopic

techniques, including Nuclear Magnetic Resonance (NMR) and Mass Spectrometry (MS).[2][3]

While the original research confirms the use of these methods, specific spectral data such as

detailed NMR peak assignments and mass fragmentation patterns are not provided in the

available literature.

Biological Activity and Mechanism of Action
Janthinocin B exhibits strong antibacterial activity against a range of Gram-positive bacteria.

[2] The mechanism of action for many cyclic antimicrobial peptides involves the disruption of

the bacterial cell membrane integrity. It is hypothesized that Janthinocin B may follow a similar

mechanism, leading to leakage of cellular contents and ultimately cell death. However, the

specific molecular targets and signaling pathways affected by Janthinocin B have not been

experimentally detailed.

Due to the lack of specific information on signaling pathways, a visual representation cannot be

generated at this time.
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Experimental Protocols
Detailed, step-by-step protocols for the isolation and purification of Janthinocin B are not fully

described in the available literature. However, the general methodology can be inferred from

the initial discovery and from protocols for similar microbial secondary metabolites.

General Workflow for Isolation and Purification
The following diagram outlines a generalized workflow that would be typically employed for the

extraction and purification of a microbial peptide antibiotic like Janthinocin B.
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Generalized Workflow for Janthinocin B Isolation
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Caption: A generalized workflow for the isolation and purification of Janthinocin B.
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Conclusion
Janthinocin B remains a molecule of significant interest due to its potent antibacterial

properties. However, a comprehensive understanding of its physico-chemical characteristics is

hampered by the limited availability of detailed, quantitative data in the public domain. Further

research is required to fully characterize its solubility, stability, and specific mechanism of

action. Such studies would be invaluable for the potential development of Janthinocin B as a

therapeutic agent. Researchers are encouraged to consult the primary literature for the

foundational discovery and characterization of this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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